Cas no 1807040-35-2 (1-Difluoromethoxy-2,6-dimethyl-3-fluorobenzene)

• Product Name: 1-Difluoromethoxy-2,6-dimethyl-3-fluorobenzene
• CAS No: 1807040-35-2
• MF: C₉H₉F₃O
• MW: 190.162373304367
• CID: 5001890
• Update Time: 2025-06-14

1-Difluoromethoxy-2,6-dimethyl-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Difluoromethoxy-2,6-dimethyl-3-fluorobenzene

• Inchi： 1S/C9H9F3O/c1-5-3-4-7(10)6(2)8(5)13-9(11)12/h3-4,9H,1-2H3
• InChI Key： HEAAXOVCNSXCAB-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C(=C1C)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2

Additional information on 1-Difluoromethoxy-2,6-dimethyl-3-fluorobenzene

Comprehensive Overview of 1-Difluoromethoxy-2,6-dimethyl-3-fluorobenzene (CAS No. 1807040-35-2)

1-Difluoromethoxy-2,6-dimethyl-3-fluorobenzene (CAS No. 1807040-35-2) is a fluorinated aromatic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. This compound, characterized by its unique difluoromethoxy and fluorobenzene structural motifs, exhibits remarkable chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its applications due to its potential in drug discovery and material innovation.

The growing interest in fluorinated compounds like 1-Difluoromethoxy-2,6-dimethyl-3-fluorobenzene stems from their ability to enhance the bioavailability and metabolic stability of pharmaceutical agents. In recent years, the demand for fluorine-containing intermediates has surged, driven by the need for more efficient and sustainable synthetic routes. This compound, with its difluoromethoxy group, is particularly notable for its role in modulating electronic and steric properties, which are critical in the design of next-generation therapeutics.

One of the key advantages of 1-Difluoromethoxy-2,6-dimethyl-3-fluorobenzene is its versatility in cross-coupling reactions, a topic frequently searched by chemists and researchers. The compound's fluorobenzene core allows for selective functionalization, enabling the synthesis of complex molecules with high precision. This attribute aligns with the current trend in green chemistry, where minimizing waste and optimizing reaction efficiency are paramount. As such, this compound is often discussed in forums and publications focusing on sustainable synthesis and catalytic processes.

In the context of material science, 1-Difluoromethoxy-2,6-dimethyl-3-fluorobenzene has shown promise in the development of high-performance polymers and electronic materials. Its incorporation into polymer backbones can impart desirable properties such as thermal stability and resistance to degradation. These features are highly sought after in industries ranging from aerospace to consumer electronics, where durability and performance are critical. Searches for fluorinated polymers and advanced material additives often highlight the relevance of such compounds.

Another area of interest is the compound's potential in agrochemical formulations. The difluoromethoxy moiety is known to enhance the efficacy of pesticides and herbicides by improving their penetration and persistence. This has led to increased research into its use in crop protection solutions, a topic frequently explored in agricultural chemistry circles. With the global push toward sustainable agriculture, compounds like 1-Difluoromethoxy-2,6-dimethyl-3-fluorobenzene are gaining traction as key components in next-generation agrochemicals.

From a regulatory perspective, 1-Difluoromethoxy-2,6-dimethyl-3-fluorobenzene is compliant with major chemical safety guidelines, making it a viable option for industrial and research applications. Its synthesis and handling are well-documented, addressing common queries about chemical safety and handling protocols. This transparency is crucial for laboratories and manufacturers aiming to adopt safer and more efficient chemical practices.

In summary, 1-Difluoromethoxy-2,6-dimethyl-3-fluorobenzene (CAS No. 1807040-35-2) represents a cutting-edge solution in multiple high-growth industries. Its unique chemical properties, coupled with its applications in pharmaceuticals, agrochemicals, and material science, make it a compound of significant interest. As research continues to uncover new uses and synthetic pathways, this compound is poised to play a pivotal role in the future of specialty chemicals and innovative materials.